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For Researchers, Scientists, and Drug Development Professionals

Optical Diffraction Tomography (ODT) is a powerful, label-free imaging technique that provides
three-dimensional (3D) refractive index (RI) distribution of live cells and tissues. This
technology enables quantitative analysis of various cellular and subcellular parameters, offering
unprecedented insights into cell pathophysiology, drug responses, and fundamental biological
processes. These application notes provide detailed protocols for ODT reconstruction and
analysis using both commercial and open-source software, along with experimental workflows
and data presentation guidelines.

Introduction to ODT in Pre-clinical Research

ODT measures the 3D RI distribution within a specimen, which is linearly proportional to the
local concentration of macromolecules. This allows for the quantification of biophysical
parameters such as cell volume, surface area, and dry mass without the need for exogenous
labels that can induce phototoxicity and interfere with cellular functions.[1] The non-invasive
nature of ODT makes it ideal for time-lapse imaging of live cells, spheroids, and organoids,
providing dynamic information on cellular processes.[2]
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Key Applications:

Oncology: Studying cancer cell heterogeneity, monitoring tumor spheroid growth, and
assessing therapeutic responses.[3][4]

Drug Discovery: High-throughput screening of drug candidates and elucidating mechanisms
of action.[5]

Immunology: Investigating immune cell interactions and activation.[6]

Cell Biology: Analyzing organelle dynamics, cell division, and metabolic changes.

ODT Reconstruction and Analysis Software

A variety of software options are available for ODT reconstruction and analysis, each with its
own strengths.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://resources.revvity.com/pdfs/app-3d-tumor-spheroid-analysis-method-for-hts-drug-discovery.pdf
https://www.researchgate.net/publication/369274506_3D_spheroid_culture_to_examine_adaptive_therapy_response_in_invading_tumor_cells?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbCwic3ViUGFnZSI6bnVsbH19
https://www.certara.com/
https://www.biospace.com/tomocube-holotomography-microscopy-and-deep-learning-network-unlock-dynamic-interaction-of-immune-and-cancer-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Software Type Key Features Primary Audience
User-friendly
interface, Al-driven Researchers in
segmentation, various fields,
correlative including cell biology
TomoAnalysis™ ) fluorescence analysis, and drug discovery,
Commercial o )
(Tomocube) gquantitative who require a
measurements comprehensive and
(volume, surface area, intuitive analysis
dry mass, platform.
concentration).[7][8]
Computational
Implements ) )
) biologists and
backpropagation )
) researchers with
algorithms for 3D ) )
) ) ) programming skills
ODTbrain Open-Source (Python)  diffraction o
) who need flexibility
tomography, suitable
] and control over the
for custom analysis )
o reconstruction
pipelines.
process.
Researchers with a
Contains background in optics
reconstruction and signal processing
) Open-Source ] )
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fundamental
reconstruction
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Experimental Protocols
General Sample Preparation for Live Cell ODT Imaging

Proper sample preparation is crucial for obtaining high-quality ODT data. The following is a

general protocol for adherent cells.

Materials:
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Cell culture medium appropriate for the cell line

Phosphate-buffered saline (PBS)

Trypsin-EDTA solution

Glass-bottom dishes or plates suitable for high-resolution microscopy

Extracellular matrix coating (e.g., fibronectin, collagen), if required for cell adherence
Protocol:

Cell Culture: Culture cells in a standard cell culture incubator until they reach the desired
confluency (typically 70-80%).

Cell Detachment: Aspirate the culture medium and wash the cells with PBS. Add Trypsin-
EDTA and incubate until the cells detach.

Neutralization and Seeding: Neutralize the trypsin with complete medium and centrifuge the
cell suspension. Resuspend the cell pellet in fresh medium and seed the cells onto a glass-
bottom dish at the desired density.

Incubation: Allow the cells to adhere and spread for at least 24 hours in the incubator before
imaging.

Imaging: Just before imaging, replace the culture medium with a fresh, phenol red-free
medium to reduce background noise.

Data Acquisition with an ODT Microscope

The following is a generalized workflow for acquiring 3D Rl tomograms. Specific parameters
will vary depending on the instrument and software.

Protocol:

e System Initialization: Turn on the ODT microscope and the accompanying software. Allow
the system to stabilize.
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o Sample Loading: Place the prepared sample dish onto the microscope stage.

e Locate Cells of Interest: Using the brightfield or phase contrast mode, locate the cells or
region of interest for imaging.

e Acquisition Setup:
o Select the ODT imaging mode.

o Set the acquisition parameters, such as the number of illumination angles, exposure time,
and laser power.

o Define the Z-stack range to cover the entire volume of the cells.

e Acquire Tomogram: Start the acquisition process. The microscope will illuminate the sample
from multiple angles and record the corresponding holograms.

» Data Saving: The raw holograms are automatically saved by the software.

3D Reconstruction and Data Analysis

The reconstruction process converts the acquired 2D holograms into a 3D Rl map. The
subsequent analysis extracts quantitative data from this map.

Using TomoAnalysis™ (Commercial Software):

Load Data: Open the acquired hologram data in the TomoAnalysis™ software.

Reconstruction: The software will automatically reconstruct the 3D RI tomogram.

Segmentation:

o Utilize the Al-driven or RI-based thresholding tools to segment individual cells and
subcellular organelles.[7]

o For correlative studies, fluorescence signals can be used for segmentation.[8]

Quantitative Analysis: Once segmented, the software provides a range of quantitative
parameters for each object, including:
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[e]

Volume (um3)

(¢]

Surface Area (Um?)

Mean Refractive Index

[¢]

[¢]

Dry Mass (pg)

[e]

Sphericity

o Data Export: Export the quantitative data as a CSV file for further statistical analysis.
Using ODTbrain (Open-Source Python Library):

 Installation: Install the ODTbrain library and its dependencies.

o Data Loading: Load the raw hologram data (often as a series of TIFF images or a data cube)
into a Python script.

e Reconstruction Script: Write a Python script to perform the 3D reconstruction using the
backpropagation algorithm provided by ODTbrain. This typically involves:

[¢]

Defining the experimental parameters (wavelength, numerical aperture, pixel size).

[¢]

Applying a filter to the sinogram.

[e]

Performing the backpropagation.

o

Computing the refractive index distribution.

o Segmentation and Analysis: Use other Python libraries (e.qg., scikit-image, SimplelTK) for 3D
segmentation of the reconstructed tomogram. Custom scripts can then be written to
calculate quantitative parameters.

Quantitative Data Presentation

Summarizing quantitative data in tables allows for easy comparison between different
experimental conditions.
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Table 1: Quantitative Analysis of HeLa Cells Under Osmotic Stress

. Mean Cell Volume Mean Cell Dry Mean Refractive
Condition
(um3) Mass (pg) Index
Control 2500 £+ 300 450 £ 50 1.355 £ 0.002
Hypertonic 1800 + 250 445 + 48 1.365 + 0.003
Hypotonic 3200 = 350 455 £ 52 1.350 £ 0.002

Data are presented as mean + standard deviation from n=50 cells per condition. Data is
representative and compiled for illustrative purposes.

Table 2: Drug Response in A549 Lung Cancer Spheroids

Spheroid Volume . Necrotic Core
Treatment (24h) Mean Spheroid RI

(x10% pm?3) Volume (x10° pm?)
Vehicle Control 15+0.2 1.360 £ 0.004 1.2+0.3
Drug A (10 pM) 1.1+0.15 1.368 + 0.005 25+0.5
Drug B (10 pM) 0.8+0.1 1.372 + 0.006 3.1+0.6

Data are presented as mean + standard deviation from n=10 spheroids per condition. Data is
representative and compiled for illustrative purposes based on findings in similar studies.[9]

Visualization of Workflows and Signaling Pathways

Graphviz (DOT language) can be used to create clear diagrams of experimental workflows and
biological pathways.

ODT Experimental and Analysis Workflow
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Experimental Protocol

1. Cell Culture

(2. Sample Preparatior)
(3. ODT Data Acquisition)

Data Analygsis Pipeline

(4. 3D RI Reconstruction)

G. Cell/Organelle Segmentatior)
(6. Quantitative Analysis)
(7. Statistical Analysis)

Click to download full resolution via product page

A generalized workflow for an ODT experiment and subsequent data analysis.
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ODT Analysis of Epithelial-Mesenchymal Transition
(EMT) Signaling
ODT can be used to monitor the morphological and biophysical changes associated with EMT,

a key process in cancer metastasis.[8] The following diagram illustrates how ODT can be used
to quantify the cellular changes induced by TGF-3, a known inducer of EMT.[8]
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TGF-B induced EMT signaling leading to quantifiable cellular changes detectable by ODT.
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Conclusion

ODT provides a powerful, label-free approach for the quantitative analysis of live cells and
tissues. The combination of advanced imaging technology with sophisticated analysis software
enables researchers to gain deeper insights into cellular structure and function. The protocols
and workflows presented here provide a framework for integrating ODT into a wide range of
research and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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